BENGHE Foundational & Exploratory

Check Availability & Pricing

Etocrylene chemical structure and IUPAC name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-cyano-3,3-diphenylacrylate

cat. No.: B1671707

An In-Depth Technical Guide to Etocrylene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and synthesis of
Etocrylene, a widely utilized organic compound in various industrial and pharmaceutical
applications.

Chemical Identity and Structure

Etocrylene, an organic ester, is recognized for its efficacy as a UV absorber, particularly in sun
protection products and as a stabilizer in cosmetics and plastics.[1][2][3] Its ability to absorb UV
radiation helps to prevent photodegradation and protect materials from the damaging effects of
sunlight.[4]

IUPAC Name: ethyl 2-cyano-3,3-diphenylprop-2-enoate[2][5]

Synonyms: Etocrilene, Ethyl 2-cyano-3,3-diphenylacrylate, UV Absorber-2, Uvinul N 35[1][5]
[6]

Chemical Structure:

The structure of Etocrylene, featuring two phenyl groups and a carbonyl group, creates a large
conjugated Tt-system, which is responsible for its strong ultraviolet absorption capabilities.[2]

Physicochemical Properties
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A summary of the key physicochemical properties of Etocrylene is presented in the table below,
providing essential data for researchers and formulators.

Property Value Source
Molecular Formula C1sH1sNO2 [L1051[7]
Molecular Weight 277.32 g/mol [11[7]
Melting Point 95-99 °C [11[2][5]
Boiling Point 174 °C at 0.2 mmHg [1112]
Density 1.05 g/cm3 [1]
Vapor Pressure 3.6 x 1077 mmHg [5]
logP (Octanol/Water Partition )

Coefficient) 4.01 (Estimated) [5]
Appearance Off-white crystalline powder [1]
Solubility Soluble in Methanol [1]

Synthesis of Etocrylene

The synthesis of Etocrylene can be achieved through a Knoevenagel condensation reaction.
This classic organic reaction involves the condensation of an aldehyde or ketone with a
compound containing an active methylene group, catalyzed by a weak base. In the case of
Etocrylene synthesis, benzophenone reacts with ethyl cyanoacetate.

A general experimental protocol for a Knoevenagel condensation to produce a similar
compound involves the following steps:

o Reactant Mixture: An equimolar amount of the ketone (benzophenone) and the active
methylene compound (ethyl cyanoacetate) are dissolved in a suitable solvent, such as
toluene or cyclohexane.[1][2]

o Catalyst Addition: A catalytic amount of a weak base, like sodium methylate or sodium
carbonate, is added to the reaction mixture.[1]
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e Reaction Conditions: The mixture is heated under reflux for a specified period, typically
several hours, to drive the reaction to completion.[1] The progress of the reaction can be
monitored using techniques like Thin Layer Chromatography (TLC).[8]

o Work-up and Purification: After the reaction is complete, the mixture is cooled, and the
product is isolated. This often involves washing with water to remove the catalyst and any
water-soluble byproducts. The organic layer is then dried, and the solvent is removed under
reduced pressure. The crude product can be purified by recrystallization or column
chromatography to yield the pure Etocrylene.[8]

The following diagram illustrates the logical workflow for the synthesis of Etocrylene via
Knoevenagel condensation.
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Caption: Synthesis workflow for Etocrylene via Knoevenagel condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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